Cas no 1213059-24-5 ((2S)-2-amino-2-(4-methoxypyridin-2-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(4-methoxypyridin-2-yl)ethan-1-ol
• CAS No: 1213059-24-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6398432
• PubChem ID: 96850180
• Update Time: 2025-06-09

(2S)-2-amino-2-(4-methoxypyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(4-methoxypyridin-2-yl)ethan-1-ol
• EN300-1866285
• 1213059-24-5

• Inchi： 1S/C8H12N2O2/c1-12-6-2-3-10-8(4-6)7(9)5-11/h2-4,7,11H,5,9H2,1H3/t7-/m1/s1
• InChI Key： WLKAIIXBDKIANJ-SSDOTTSWSA-N
• SMILES： OC[C@H](C1C=C(C=CN=1)OC)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 68.4Ų

Additional information on (2S)-2-amino-2-(4-methoxypyridin-2-yl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(4-methoxypyridin-2-yl)ethan-1-ol (CAS No. 1213059-24-5)

The compound (2S)-2-amino-2-(4-methoxypyridin-2-yl)ethan-1-ol, identified by its CAS No. 1213059-24-5, is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 4-methoxypyridine moiety and an amino alcohol functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery and asymmetric synthesis.

One of the key reasons for the growing attention toward (2S)-2-amino-2-(4-methoxypyridin-2-yl)ethan-1-ol is its role in the development of chiral catalysts and ligands. These components are critical in enantioselective reactions, which are essential for producing optically pure pharmaceuticals. The demand for such compounds has surged with the rise of personalized medicine and the need for more efficient synthetic routes. Additionally, the 4-methoxypyridine group in this molecule contributes to its stability and reactivity, making it a versatile building block in organic chemistry.

In recent years, the scientific community has explored the potential of (2S)-2-amino-2-(4-methoxypyridin-2-yl)ethan-1-ol in addressing challenges related to drug solubility and bioavailability. These are hot topics in pharmaceutical research, as poor solubility remains a major hurdle in drug development. The compound's ability to form hydrogen bonds and its amphiphilic nature could pave the way for innovative formulations. Moreover, its chiral purity is of particular interest, as regulatory agencies increasingly emphasize the importance of enantiomeric purity in active pharmaceutical ingredients (APIs).

Another area where (2S)-2-amino-2-(4-methoxypyridin-2-yl)ethan-1-ol shows promise is in the field of green chemistry. With sustainability becoming a global priority, researchers are seeking eco-friendly synthetic methods. This compound's potential as a biodegradable intermediate aligns with the principles of green chemistry, reducing the environmental impact of chemical processes. Its synthesis and applications are also being studied in the context of flow chemistry, a technique gaining traction for its efficiency and scalability.

The analytical characterization of (2S)-2-amino-2-(4-methoxypyridin-2-yl)ethan-1-ol involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for its use in high-value applications. Furthermore, computational studies, including molecular docking and DFT calculations, are being employed to predict its behavior in biological systems and chemical reactions, providing deeper insights into its potential uses.

As the demand for specialty chemicals and pharmaceutical intermediates grows, (2S)-2-amino-2-(4-methoxypyridin-2-yl)ethan-1-ol is poised to play a pivotal role. Its combination of structural features and functional groups makes it a compelling subject for ongoing research. Whether in academia or industry, this compound continues to inspire innovation, addressing some of the most pressing challenges in modern chemistry and drug development.